Cas no 1353980-43-4 (tert-Butyl 4-(2-chloronicotinoyl)-3-methylpiperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(2-chloronicotinoyl)-3-methylpiperazine-1-carboxylate
• CAS No: 1353980-43-4
• MF: C₁₆H₂₂ClN₃O₃
• MW: 339.817183017731
• MDL: MFCD21098767
• CID: 2091473
• PubChem ID: 66570035
• Update Time: 2025-06-09

tert-Butyl 4-(2-chloronicotinoyl)-3-methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-chloronicotinoyl)-3-methylpiperazine-1-carboxylate
• AKOS024463101
• DB-218261
• tert-butyl 4-(2-chloropyridine-3-carbonyl)-3-methylpiperazine-1-carboxylate
• 1353980-43-4
• 4-(2-Chloro-pyridine-3-carbonyl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester
• tert-Butyl4-(2-chloronicotinoyl)-3-methylpiperazine-1-carboxylate

• MDL： MFCD21098767
• Inchi： 1S/C16H22ClN3O3/c1-11-10-19(15(22)23-16(2,3)4)8-9-20(11)14(21)12-6-5-7-18-13(12)17/h5-7,11H,8-10H2,1-4H3
• InChI Key： HITUGOWFLBKVLF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(N1CCN(C(=O)OC(C)(C)C)CC1C)=O

Computed Properties

• Exact Mass: 339.1349693g/mol
• Monoisotopic Mass: 339.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-Butyl 4-(2-chloronicotinoyl)-3-methylpiperazine-1-carboxylate

Introduction to Tert-Butyl 4-(2-chloronicotinoyl)-3-methylpiperazine-1-carboxylate (CAS No. 1353980-43-4)

Tert-Butyl 4-(2-chloronicotinoyl)-3-methylpiperazine-1-carboxylate, with the CAS number 1353980-43-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in medicinal chemistry. The structure of this molecule incorporates several key functional groups that contribute to its unique properties and reactivity, which are crucial for its application in drug design and synthesis.

The molecular formula of Tert-butyl 4-(2-chloronicotinoyl)-3-methylpiperazine-1-carboxylate can be represented as C₁₈H₂₄N₂O₂Cl. This formula highlights the presence of nitrogen and oxygen atoms, which are essential for the compound's biological interactions. The tert-butyl group provides steric hindrance, influencing the compound's solubility and metabolic stability, while the chloronicotinoyl moiety introduces a polar region that can interact with biological targets. These structural features make the compound a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a growing interest in developing novel piperazine derivatives due to their wide range of biological activities. Piperazine-based compounds are known for their ability to modulate neurotransmitter systems, making them valuable in the treatment of neurological disorders. The specific derivative, Tert-butyl 4-(2-chloronicotinoyl)-3-methylpiperazine-1-carboxylate, has been studied for its potential role in inhibiting certain enzymes and receptors that are implicated in diseases such as depression, anxiety, and epilepsy. Preliminary studies have shown that this compound exhibits promising pharmacological properties, which have prompted further research into its mechanism of action.

The synthesis of Tert-butyl 4-(2-chloronicotinoyl)-3-methylpiperazine-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the piperazine ring, followed by the introduction of the chloronicotinoyl group and the tert-butyl ester moiety. Advanced synthetic techniques such as nucleophilic substitution reactions and condensation reactions are employed to achieve the desired structure. The purity of the final product is critical for subsequent biological testing, as impurities can significantly affect the compound's efficacy and safety profile.

One of the most exciting aspects of Tert-butyl 4-(2-chloronicotinoyl)-3-methylpiperazine-1-carboxylate is its potential application in targeted drug delivery systems. Researchers are exploring ways to modify the compound's structure to enhance its bioavailability and tissue specificity. For instance, incorporating lipophilic or hydrophilic groups can improve its solubility and penetration across biological barriers. Additionally, nanotechnology-based delivery systems are being investigated to ensure controlled release of the active ingredient at the site of action, thereby maximizing therapeutic efficacy while minimizing side effects.

The pharmacokinetic properties of Tert-butyl 4-(2-chloronicotinoyl)-3-methylpiperazine-1-carboxylate are another area of active research. Understanding how the body processes this compound is essential for determining optimal dosing regimens and predicting potential interactions with other drugs. In vitro studies have provided valuable insights into its metabolic pathways, including cytochrome P450 enzyme interactions. These findings are crucial for guiding clinical trials and ensuring that patients receive safe and effective treatments.

In conclusion, Tert-butyl 4-(2-chloronicotinoyl)-3-methylpiperazine-1-carboxylate (CAS No. 1353980-43-4) is a fascinating chemical entity with significant potential in pharmaceutical applications. Its unique structure and biological activity make it a valuable tool for researchers studying neurological disorders and other diseases. As our understanding of this compound grows, so does the likelihood that it will play a crucial role in the development of new therapies that improve human health.